Cas no 797780-64-4 (1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 797780-64-4
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 6287384
• PubChem ID: 3157899
• Update Time: 2025-10-30

1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione
• 1-[(2-propoxyphenyl)methyl]indole-2,3-dione
• 797780-64-4
• AKOS000649338
• SR-01000365871
• 1-(2-propoxybenzyl)-1H-indole-2,3-dione
• SR-01000365871-1
• F1641-0138
• 1-[(2-propoxyphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione
• 1-(2-propoxybenzyl)indoline-2,3-dione
• Z57728811
• AT-057/42797067

• Inchi： 1S/C18H17NO3/c1-2-11-22-16-10-6-3-7-13(16)12-19-15-9-5-4-8-14(15)17(20)18(19)21/h3-10H,2,11-12H2,1H3
• InChI Key： CLKGSYXRSMWXLF-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC=CC=1CN1C(C(C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione

Introduction to 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 797780-64-4) in Modern Chemical and Pharmaceutical Research

The compound 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione, identified by the CAS number 797780-64-4, represents a significant area of interest in the realm of chemical and pharmaceutical research. This heterocyclic molecule, featuring a fused indole core with propoxy and methyl substituents, has garnered attention due to its structural complexity and potential biological activities. The indole moiety, a well-known pharmacophore in medicinal chemistry, is often associated with various therapeutic effects, while the propoxy group introduces lipophilicity and metabolic stability, making it a valuable scaffold for drug design.

In recent years, the exploration of indole derivatives has been extensively studied for their roles in modulating biological pathways. Specifically, 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione has been investigated for its potential applications in neuroprotective and anti-inflammatory contexts. The compound’s ability to interact with multiple targets has positioned it as a candidate for further development in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Research has highlighted its interaction with enzymes like monoamine oxidase (MAO) and cyclooxygenase (COX), which are pivotal in the pathogenesis of these conditions.

The structural features of 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione contribute to its unique pharmacokinetic properties. The presence of the propoxy group enhances membrane permeability while reducing susceptibility to rapid metabolic degradation. This balance is crucial for achieving sustained therapeutic levels in vivo. Additionally, the dihydroindole core provides a rigid framework that can be modified to optimize binding affinity to biological targets. Such structural flexibility has enabled researchers to design analogs with improved efficacy and reduced side effects.

Advances in computational chemistry have further accelerated the investigation of this compound. Molecular docking studies have revealed that 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione can bind effectively to various protein receptors implicated in neurological disorders. These studies suggest potential mechanisms of action involving modulation of neurotransmitter release and inhibition of oxidative stress pathways. Furthermore, quantum mechanical calculations have been employed to elucidate the electronic structure of the molecule, providing insights into its reactivity and interaction with biological systems.

Preclinical studies have demonstrated promising results regarding the therapeutic potential of 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione. In vitro assays have shown inhibitory effects on enzymes associated with inflammation and neurodegeneration. For instance, its ability to suppress COX enzymes has been linked to anti-inflammatory properties comparable to nonsteroidal anti-inflammatory drugs (NSAIDs) but with improved selectivity. Similarly, interactions with MAO enzymes suggest potential benefits in managing conditions characterized by oxidative stress and neurotransmitter imbalance.

The synthesis of 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include Friedel-Crafts acylation followed by cyclization reactions to form the indole core. The introduction of the propoxy group is typically achieved through nucleophilic substitution or etherification techniques. These synthetic strategies ensure high yields and purity, which are critical for subsequent pharmacological evaluation.

Recent patents have emerged that cover novel derivatives of 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione, emphasizing its commercial viability and intellectual property significance. These patents often describe modifications aimed at enhancing bioavailability or targeting specific disease pathways more effectively. The growing interest from pharmaceutical companies underscores the compound’s potential as a lead molecule for drug development.

The role of 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione extends beyond traditional pharmaceutical applications into areas such as agrochemicals and material science. Its structural motifs are being explored for designing novel pesticides or specialty chemicals due to their stability and reactivity profiles. Additionally, research into its electronic properties has sparked interest in potential applications as a component in organic semiconductors or luminescent materials.

Future directions in the study of 1-(2-propoxyphenyl)methyl-2,3-dihydro-1H-indole-2,3-dione include exploring its role in combinatorial therapy regimens. By pairing it with other bioactive molecules or targeting multiple pathways simultaneously, researchers aim to develop synergistic treatments that could overcome resistance mechanisms observed in chronic diseases. Furthermore, advancements in biocatalysis may enable more sustainable synthetic routes for this compound.

In conclusion, 1-(2-propoxyphenyl)methyl - 23dihydro - 11indole - 22，33dione (CAS No. 797780 - 64 - 4) stands as a testament to the innovative spirit driving modern chemical research. Its multifaceted applications across pharmaceuticals, agrochemicals, and material science highlight its versatility and promise. As scientific understanding deepens, the full potential of this remarkable compound will continue to unfold, offering new hope for addressing complex challenges in medicine and industry. p > article > response >